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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the in vitro evaluation of MMV688845, a

synthetic phenylalanine amide that targets the RpoB subunit of RNA polymerase.[1][2][3] The

primary application of these protocols is to assess the antimicrobial activity of MMV688845,

particularly against Mycobacterium abscessus.[1][2][3]

MMV688845 has demonstrated bactericidal activity against M. abscessus both in vitro and

within macrophage infection models.[1][3][4] This compound is a promising candidate for

further drug development due to its efficacy against various M. abscessus strains, including

clinical isolates, and its synergistic effects with other antibiotics like macrolides.[1][2][3]

Mechanism of Action
MMV688845 functions as an inhibitor of the RNA polymerase (RNAP), specifically targeting the

RpoB subunit.[1][2][3] This mechanism is distinct from that of rifamycins, another class of

RNAP inhibitors.[1][2][3] By binding to RpoB, MMV688845 effectively blocks the transcription

process in mycobacteria, leading to cell death. The resistance to MMV688845 has been

mapped to mutations in the rpoB gene, further confirming its target.[1][2]
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96-well plate

Inoculate wells with
bacterial suspension

Prepare standardized
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Incubate plates
at 37°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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